Cas no 5515-14-0 ([(4-Chlorophenyl)(methoxy)methylene]malononitrile)

• Product Name: [(4-Chlorophenyl)(methoxy)methylene]malononitrile
• CAS No: 5515-14-0
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 943435
• Update Time: 2023-08-02

[(4-Chlorophenyl)(methoxy)methylene]malononitrile Chemical and Physical Properties

Names and Identifiers

• [(4-Chlorophenyl)methoxymethylene]propanedinitrile
• [(4-Chlorophenyl)(methoxy)methylene]malononitrile
• 2-(alpha-Methoxy-4-chlorobenzylidene)malononitrile
• Propanedinitrile, 2-[(4-chlorophenyl)methoxymethylene]-

• Inchi： 1S/C11H7ClN2O/c1-15-11(9(6-13)7-14)8-2-4-10(12)5-3-8/h2-5H,1H3
• InChI Key： RSNVAKYRWIAILY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)/C(=C(\C#N)/C#N)/OC

Computed Properties

• Exact Mass: 218.025
• Monoisotopic Mass: 218.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8